Cas no 79681-49-5 (11-Dodecyn-5-one)

11-Dodecyn-5-one structure
11-Dodecyn-5-one structure
Product Name:11-Dodecyn-5-one
CAS No:79681-49-5
MF:C12H20O
MW:180.286603927612
CID:532497
PubChem ID:12757753
Update Time:2025-04-19

11-Dodecyn-5-one Chemical and Physical Properties

Names and Identifiers

    • 11-Dodecyn-5-one
    • dodec-11-yn-5-one
    • 79681-49-5
    • DTXSID20509101
    • Inchi: 1S/C12H20O/c1-3-5-7-8-9-11-12(13)10-6-4-2/h1H,4-11H2,2H3
    • InChI Key: QBSJPGBPSBSYLD-UHFFFAOYSA-N
    • SMILES: O=C(CCCC)CCCCCC#C

Computed Properties

  • Exact Mass: 180.151415257g/mol
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų
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